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Compound of Interest

Compound Name: Boc-L-Ile-OH

Cat. No.: B558499 Get Quote

An In-Depth Technical Guide to the Physical Properties of N-Boc-L-isoleucine

This technical guide provides a comprehensive overview of the core physical properties of N-

Boc-L-isoleucine, tailored for researchers, scientists, and professionals in drug development.

This document includes tabulated quantitative data, detailed experimental protocols for

property determination, and graphical representations of relevant workflows.

Core Physical and Chemical Properties
N-Boc-L-isoleucine, chemically known as (2S,3S)-2-{[(tert-butoxy)carbonyl]amino}-3-

methylpentanoic acid, is a derivative of the essential amino acid L-isoleucine.[1][2] The tert-

butyloxycarbonyl (Boc) protecting group on the amino functionality makes it a crucial building

block in solid-phase peptide synthesis.[3][4][5] Its physical properties are fundamental to its

handling, storage, and reactivity in synthetic applications.

Quantitative Data Summary
The following table summarizes the key physical properties of N-Boc-L-isoleucine compiled

from various sources.
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Property Value Source

Molecular Formula C₁₁H₂₁NO₄ [1][2][4][5]

Molecular Weight 231.29 g/mol [1][6][7]

Appearance

White to off-white or pale

cream crystalline powder,

crystals, or lumps.

[1][2][4][8][9]

Melting Point
66-73 °C (range varies slightly

by source)
[1][4][6][8][10][11]

Optical Rotation
[α]²⁰/D +2.4° to +4° (c=2 in

acetic acid or methanol)
[1][4][8][10][11][12]

Solubility

Soluble in methanol, acetic

acid, and DMSO (slightly).

Insoluble in water.

[3][5][6][9][10]

pKa 4.03 ± 0.22 (Predicted) [10]

Experimental Protocols
Detailed methodologies for determining the key physical properties of N-Boc-L-isoleucine are

outlined below. These are generalized protocols standardly used in organic chemistry

laboratories.

Determination of Melting Point
The melting point is a critical indicator of purity.

Methodology:

Sample Preparation: A small amount of dry, crystalline N-Boc-L-isoleucine is placed in a

capillary tube, sealed at one end, and packed to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used.
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Measurement: The capillary tube is placed in the heating block of the apparatus. The

temperature is raised rapidly to about 15-20 °C below the expected melting point and then

increased slowly at a rate of 1-2 °C per minute.

Observation: The temperature range is recorded from the point at which the first drop of

liquid appears to the point at which the entire sample has melted into a clear liquid. A sharp

melting range (e.g., within 1-2 °C) is indicative of high purity.

Determination of Specific Optical Rotation
Optical rotation confirms the enantiomeric purity of the chiral compound.

Methodology:

Solution Preparation: A solution of N-Boc-L-isoleucine is prepared by accurately weighing a

sample (e.g., 200 mg) and dissolving it in a precise volume (e.g., 10 mL) of a specified

solvent (e.g., acetic acid or methanol) in a volumetric flask. The concentration (c) is

expressed in g/100mL.

Apparatus: A polarimeter is used, and the sodium D-line (589 nm) is the standard light

source. The instrument is calibrated with a solvent blank.

Measurement: The prepared solution is transferred to a polarimeter cell of a known path

length (l), typically 1 decimeter. The observed angle of rotation (α) is measured.

Calculation: The specific rotation ([α]) is calculated using the formula: [α] = α / (l × c) The

temperature and wavelength used are reported with the result.

Determination of Solubility
This protocol provides a qualitative assessment of solubility in various solvents.

Methodology:

Sample and Solvent Preparation: A small, measured amount of N-Boc-L-isoleucine (e.g., 25

mg) is placed into a test tube.[13]
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Solvent Addition: A measured volume of the solvent (e.g., 1 mL) is added to the test tube.[13]

[14]

Mixing: The mixture is stirred or shaken vigorously for a set period, typically 60 seconds.[14]

Observation: The sample is observed to determine if it has completely dissolved (soluble),

partially dissolved (partially soluble), or not dissolved at all (insoluble).[14]

Testing Different Solvents: This procedure is repeated with a range of solvents, including

water, methanol, acetic acid, and others as required, to build a solubility profile.

Signaling Pathways and Experimental Workflows
N-Boc-L-isoleucine is primarily a synthetic intermediate and is not known to be directly involved

in biological signaling pathways in its protected form. Its utility lies in the synthesis of peptides

that may have roles in such pathways.

Below are graphical representations of a general workflow for characterizing a chemical

compound and the synthesis of N-Boc-L-isoleucine.

Characterization Workflow for N-Boc-L-isoleucine
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Caption: Workflow for Physical Property Characterization.
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Synthesis Workflow for N-Boc-L-isoleucine
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Caption: General Synthesis Workflow.[9][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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